Cas no 1796919-31-7 (2-(2-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole)

• Product Name: 2-(2-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole
• CAS No: 1796919-31-7
• MF: C₂₃H₂₃F₃N₄O₂
• MW: 444.449535608292
• CID: 5906893
• PubChem ID: 71809838
• Update Time: 2025-05-22

2-(2-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole
• 2-(2-{4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINE-1-CARBONYL}PYRROLIDIN-1-YL)-1,3-BENZOXAZOLE
• F6443-8156
• (1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone
• [1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• 1796919-31-7
• AKOS024565879

• Inchi： 1S/C23H23F3N4O2/c24-23(25,26)16-5-3-6-17(15-16)28-11-13-29(14-12-28)21(31)19-8-4-10-30(19)22-27-18-7-1-2-9-20(18)32-22/h1-3,5-7,9,15,19H,4,8,10-14H2
• InChI Key： RIWGWABFVACCMG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(CC1)C(C1CCCN1C1=NC2C=CC=CC=2O1)=O)(F)F

Computed Properties

• Exact Mass: 444.17731048g/mol
• Monoisotopic Mass: 444.17731048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.8Ų

Additional information on 2-(2-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}pyrrolidin-1-yl)-1,3-benzoxazole

Compound CAS No. 1796919-31-7: 2-(2-{4-[3-(Trifluoromethyl)Phenyl]Piperazine-1-Carbonyl}Pyrrolidin-1-yl)-1,3-Benzoxazole

The compound 2-(2-{4-[3-(Trifluoromethyl)Phenyl]Piperazine-1-Carbonyl}Pyrrolidin-1-yl)-1,3-Benzoxazole, identified by the CAS number 1796919-31-7, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to a class of heterocyclic compounds that have garnered considerable attention due to their unique structural features and promising bioactivity profiles.

The molecular structure of this compound is characterized by the presence of a benzoxazole ring system, which is fused with a pyrrolidine ring. The pyrrolidine ring is further substituted with a piperazine moiety, which itself is connected to a trifluoromethyl-substituted phenyl group. This combination of structural elements contributes to the compound's intriguing pharmacological properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research published in 2023 demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The trifluoromethyl group attached to the phenyl ring plays a critical role in enhancing the compound's lipophilicity, which in turn improves its bioavailability and ability to cross biological membranes.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the benzoxazole core is typically achieved through a condensation reaction between an o-aminothiophenol derivative and an aldehyde or ketone. Subsequent steps involve the introduction of the piperazine and trifluoromethyl groups through nucleophilic substitution and coupling reactions, respectively.

In terms of biological activity, this compound has shown remarkable selectivity towards certain G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions such as chronic pain and inflammation. Preclinical studies have demonstrated its efficacy in reducing inflammatory markers in animal models, suggesting its potential as an anti-inflammatory agent.

The development of this compound has also been supported by advanced computational chemistry techniques. Molecular docking studies have revealed that the compound binds effectively to target proteins through hydrogen bonding and hydrophobic interactions. These findings have been corroborated by experimental data, further validating its therapeutic potential.

Furthermore, the incorporation of the trifluoromethyl group into the molecular structure has been shown to enhance stability against metabolic degradation, which is a critical factor for drug candidates aiming for oral administration. This feature has made the compound an attractive candidate for further preclinical testing and eventual clinical trials.

In conclusion, the compound CAS No. 1796919-31-7 represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for addressing unmet medical needs in various therapeutic areas. As research continues to unfold, this compound may pave the way for innovative treatments that improve human health and well-being.